PT-112
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Description
PT-112 is a novel platinum-pyrophosphate agent designed to avoid the toxicity and drug resistance mechanisms of conventional chemotherapy. Pre-clinical models show effects on multiple cell signaling components: p16 mediated G1/S cell cycle arrest; modulation of MDM2/p53 expression; extrinsic apoptosis initiation; and immunogenic cell death (ICD) induction.
Scientific Research Applications
Immunogenic Cell Death and Cancer Therapy
PT-112, a novel platinum-pyrophosphate conjugate, shows promise in cancer therapy due to its ability to induce immunogenic cell death (ICD) in cancer cells. This process triggers the immune system to target the cancer, making PT-112 a potential combinatorial partner with immune checkpoint blockers, especially for immunologically cold tumors (Yamazaki et al., 2020). Additionally, PT-112 shows synergy with bortezomib and lenalidomide, indicating its potential in treating multiple myeloma and bone marrow malignancies (Ames et al., 2017).
Mitochondrial Stress and Selectivity in Cancer Cells
PT-112 induces mitochondrial stress in cancer cells, leading to cell death. This is more pronounced in cells with mitochondrial deficiencies, suggesting a selectivity for cancer cells over normal cells. The agent activates mitochondrial reactive oxygen species and autophagy, with a potential link to HIF-1alpha expression, which could have clinical implications (Soler-Agesta et al., 2022).
Phase I Clinical Trials and Safety
PT-112 has undergone Phase I clinical trials, demonstrating safety and efficacy in solid tumors, including heavily pre-treated patients. It has shown a favorable therapeutic index and a lack of severe hematotoxicity, indicating its potential as a more tolerable alternative to conventional chemotherapies (Karp et al., 2017).
properties
IUPAC Name |
N/A |
---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PT-112; PT 112; PT112; |
Origin of Product |
United States |
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